Cas no 2034241-70-6 (N-[3-hydroxy-3-(oxan-4-yl)propyl]-1-methyl-1H-pyrazole-4-sulfonamide)
![N-[3-hydroxy-3-(oxan-4-yl)propyl]-1-methyl-1H-pyrazole-4-sulfonamide structure](https://www.kuujia.com/scimg/cas/2034241-70-6x500.png)
N-[3-hydroxy-3-(oxan-4-yl)propyl]-1-methyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-1-methyl-1H-pyrazole-4-sulfonamide
- N-[3-hydroxy-3-(oxan-4-yl)propyl]-1-methylpyrazole-4-sulfonamide
- N-[3-hydroxy-3-(oxan-4-yl)propyl]-1-methyl-1H-pyrazole-4-sulfonamide
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- Inchi: 1S/C12H21N3O4S/c1-15-9-11(8-13-15)20(17,18)14-5-2-12(16)10-3-6-19-7-4-10/h8-10,12,14,16H,2-7H2,1H3
- InChI Key: MUQDRHBMHAMVGX-UHFFFAOYSA-N
- SMILES: S(C1C=NN(C)C=1)(NCCC(C1CCOCC1)O)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 392
- Topological Polar Surface Area: 102
- XLogP3: -0.5
N-[3-hydroxy-3-(oxan-4-yl)propyl]-1-methyl-1H-pyrazole-4-sulfonamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6507-1391-3mg |
N-[3-hydroxy-3-(oxan-4-yl)propyl]-1-methyl-1H-pyrazole-4-sulfonamide |
2034241-70-6 | 3mg |
$94.5 | 2023-09-08 | ||
Life Chemicals | F6507-1391-5μmol |
N-[3-hydroxy-3-(oxan-4-yl)propyl]-1-methyl-1H-pyrazole-4-sulfonamide |
2034241-70-6 | 5μmol |
$94.5 | 2023-09-08 | ||
Life Chemicals | F6507-1391-2μmol |
N-[3-hydroxy-3-(oxan-4-yl)propyl]-1-methyl-1H-pyrazole-4-sulfonamide |
2034241-70-6 | 2μmol |
$85.5 | 2023-09-08 | ||
Life Chemicals | F6507-1391-4mg |
N-[3-hydroxy-3-(oxan-4-yl)propyl]-1-methyl-1H-pyrazole-4-sulfonamide |
2034241-70-6 | 4mg |
$99.0 | 2023-09-08 | ||
Life Chemicals | F6507-1391-2mg |
N-[3-hydroxy-3-(oxan-4-yl)propyl]-1-methyl-1H-pyrazole-4-sulfonamide |
2034241-70-6 | 2mg |
$88.5 | 2023-09-08 | ||
Life Chemicals | F6507-1391-5mg |
N-[3-hydroxy-3-(oxan-4-yl)propyl]-1-methyl-1H-pyrazole-4-sulfonamide |
2034241-70-6 | 5mg |
$103.5 | 2023-09-08 | ||
Life Chemicals | F6507-1391-1mg |
N-[3-hydroxy-3-(oxan-4-yl)propyl]-1-methyl-1H-pyrazole-4-sulfonamide |
2034241-70-6 | 1mg |
$81.0 | 2023-09-08 |
N-[3-hydroxy-3-(oxan-4-yl)propyl]-1-methyl-1H-pyrazole-4-sulfonamide Related Literature
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Xu Zhang,K. P. Rakesh,Hua-Li Qin Chem. Commun., 2019,55, 2845-2848
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Ping Zhang,Gedeng Ruan,Dong Shen RSC Adv., 2016,6, 66672-66681
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3. Synthesis and molecular structure of pentafluoroethyl derivatives of C70: C70(C2F5)8 and C70(C2F5)10Nadezhda B. Tamm,Ilya N. Ioffe,Erhard Kemnitz,Sergey I. Troyanov Dalton Trans., 2009, 2740-2745
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Man Vir Singh,Sudesh Kumar,Moinuddin Sarker Sustainable Energy Fuels, 2018,2, 1057-1068
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Ekaterina A. Ivanova,Mikhail A. Maslov,Tatyana O. Kabilova,Pavel A. Puchkov,Anna S. Alekseeva,Ivan A. Boldyrev,Valentin V. Vlassov,Galina A. Serebrennikova,Nina G. Morozova,Marina A. Zenkova Org. Biomol. Chem., 2013,11, 7164-7178
Additional information on N-[3-hydroxy-3-(oxan-4-yl)propyl]-1-methyl-1H-pyrazole-4-sulfonamide
Introduction to N-[3-hydroxy-3-(oxan-4-yl)propyl]-1-methyl-1H-pyrazole-4-sulfonamide (CAS No. 2034241-70-6)
N-[3-hydroxy-3-(oxan-4-yl)propyl]-1-methyl-1H-pyrazole-4-sulfonamide, identified by its CAS number 2034241-70-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The unique structure of this molecule, featuring a pyrazole core substituted with a hydroxypropyl group linked to an oxygen-containing heterocycle, makes it a promising candidate for further investigation in drug discovery and development.
The3-hydroxy-3-(oxan-4-yl)propyl moiety introduces a flexible side chain that can interact with biological targets in multiple ways, potentially enhancing binding affinity and selectivity. This structural feature is particularly noteworthy in the context of modern drug design, where the optimization of molecular interactions at the atomic level is crucial for achieving desired pharmacological effects. The presence of the1-methylpyrazole scaffold further contributes to the compound's complexity and functionality, offering a rich framework for chemical modification and derivatization.
In recent years, there has been growing interest in sulfonamide derivatives as pharmacophores due to their ability to modulate various biological pathways. Studies have demonstrated that sulfonamides can act as inhibitors of enzymes and receptors, making them valuable tools in the treatment of infectious diseases, inflammatory disorders, and even cancer. The1H-pyrazole-4-sulfonamide core of this compound is particularly relevant in this context, as pyrazole derivatives have shown promise in several preclinical studies.
Theoxygen-containing heterocycle in the side chain not only enhances the compound's solubility but also provides additional sites for hydrogen bonding and other non-covalent interactions with biological targets. These interactions are critical for the compound's efficacy and may contribute to its potential therapeutic applications. For instance, hydrogen bonding between the hydroxyl group and polar residues in proteins or nucleic acids could improve binding affinity and stability.
The synthesis of N-[3-hydroxy-3-(oxan-4-yl)propyl]-1-methyl-1H-pyrazole-4-sulfonamide presents unique challenges due to the complexity of its structure. However, advances in synthetic chemistry have made it possible to construct such molecules with high precision and yield. Techniques such as solid-phase synthesis, catalytic coupling reactions, and protecting group strategies have been employed to achieve the desired molecular architecture. These methods ensure that the final product is free from impurities and exhibits the intended chemical properties.
Evaluation of this compound's biological activity has revealed several promising outcomes. In vitro assays have shown that it exhibits moderate inhibitory activity against certain enzymes associated with metabolic pathways relevant to inflammation and oxidative stress. Additionally, preliminary cell-based assays suggest that it may have anti-proliferative effects on cancer cell lines, making it a potential candidate for further development as an anti-cancer agent.
The pharmacokinetic profile of N-[3-hydroxy-3-(oxan-4-yl)propyl]-1-methyl-1H-pyrazole-4-sulfonamide is another critical aspect that warrants investigation. Factors such as solubility, bioavailability, metabolic stability, and excretion rate will determine its feasibility as a drug candidate. Computational modeling techniques can be employed to predict these properties before conducting expensive experimental studies. Such simulations can provide valuable insights into the compound's behavior within biological systems and guide optimization efforts.
In conclusion, N-[3-hydroxy-3-(oxan-4-yl)propyl]-1-methyl-1H-pyrazole-4-sulfonamide(CAS No. 2034241-70-6) represents a fascinating molecule with potential applications in pharmaceutical research. Its unique structural features make it an attractive scaffold for further derivatization and exploration of its biological activities. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in developing innovative treatments for various diseases.
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